Cas no 854889-12-6 (6-Chloro-N-phenyl-2-pyridinamine)

• Product Name: 6-Chloro-N-phenyl-2-pyridinamine
• CAS No: 854889-12-6
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• MDL: MFCD13562608
• CID: 1078563
• PubChem ID: 53410305
• Update Time: 2025-08-04

6-Chloro-N-phenyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-phenyl-2-pyridinamine
• MB13525
• (6-Chloro-pyridin-2-yl)-phenyl-amine
• AKOS009154767
• DTXSID20696424
• 6-chloro-N-phenylpyridin-2-amine
• ARCAJAOOPOKGBU-UHFFFAOYSA-N
• FT-0681533
• 854889-12-6
• SCHEMBL3407973
• 6-chloro-N-phenyl-pyridine-2-amine
• DB-399552

• MDL： MFCD13562608
• Inchi： 1S/C11H9ClN2/c12-10-7-4-8-11(14-10)13-9-5-2-1-3-6-9/h1-8H,(H,13,14)
• InChI Key： ARCAJAOOPOKGBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.0454260g/mol
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 326.5±27.0 °C at 760 mmHg
• Flash Point: 151.3±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Chloro-N-phenyl-2-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)